Cas no 24577-68-2 (Benzenemethanol,2,4,6-trinitro-)

• Product Name: Benzenemethanol,2,4,6-trinitro-
• CAS No: 24577-68-2
• MF: C₇H₅N₃O₇
• MW: 243.130501508713
• CID: 256699
• PubChem ID: 90544
• Update Time: 2025-04-19

Benzenemethanol,2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2,4,6-trinitro-
• (2,4,6-trinitrophenyl)methanol
• 2,4,6-TRINITROBENZENEMETHANOL
• 2,3-DIMETHYL-1,2,3,4-TETRAHYDRO-QUINOXALINE-6-CARBOXYLIC ACID
• 2,4,6-Trinitrobenzyl alcohol
• 2,4,6-Trinitrobenzylalkohol
• Benzenemethanol,2,4,6-trinitro
• Benzyl alcohol,2,4,6-trinitro
• DTXSID50179316
• 24577-68-2
• NS00027697
• Benzenemethanol, 2,4,6-trinitro-
• SCHEMBL8744302
• FT-0609823
• Benzyl alcohol, 2,4,6-trinitro-
• EINECS 246-327-4
• IFNVWRBEJGYFNL-UHFFFAOYSA-N
• (2,4,6-Trinitrophenyl)methanol #

• Inchi： 1S/C7H5N3O7/c11-3-5-6(9(14)15)1-4(8(12)13)2-7(5)10(16)17/h1-2,11H,3H2
• InChI Key： IFNVWRBEJGYFNL-UHFFFAOYSA-N
• SMILES： OCC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.01300
• Monoisotopic Mass: 243.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 158A^2

Experimental Properties

• Density: 1.751
• Boiling Point: 404.8°Cat760mmHg
• Flash Point: 179.6°C
• Refractive Index: 1.678
• PSA: 157.69000
• LogP: 2.47310